Cas no 1805570-93-7 (2,6-Bis(trifluoromethyl)-4-formylbenzyl bromide)

• Product Name: 2,6-Bis(trifluoromethyl)-4-formylbenzyl bromide
• CAS No: 1805570-93-7
• MF: C₁₀H₅BrF₆O
• MW: 335.040523290634
• CID: 4982182
• Update Time: 2025-05-23

2,6-Bis(trifluoromethyl)-4-formylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-formylbenzyl bromide

• Inchi： 1S/C10H5BrF6O/c11-3-6-7(9(12,13)14)1-5(4-18)2-8(6)10(15,16)17/h1-2,4H,3H2
• InChI Key： CEKXSNMCUIJLFQ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=CC(C=O)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 2,6-Bis(trifluoromethyl)-4-formylbenzyl bromide

2,6-Bis(trifluoromethyl)-4-formylbenzyl Bromide: A Comprehensive Overview

2,6-Bis(trifluoromethyl)-4-formylbenzyl bromide, identified by the CAS number 1805570-93-7, is a highly specialized organic compound with significant applications in the field of synthetic chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two trifluoromethyl groups at the 2 and 6 positions and a formyl group at the 4 position, along with a benzyl bromide moiety. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

The synthesis of 2,6-Bis(trifluoromethyl)-4-formylbenzyl bromide involves a series of carefully designed reactions that ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and minimizing environmental impact. The compound's stability under various reaction conditions has been extensively studied, revealing its suitability for use in both acidic and basic environments.

In terms of applications, 2,6-Bis(trifluoromethyl)-4-formylbenzyl bromide has found significant utility in the synthesis of complex organic molecules, particularly those requiring precise control over regioselectivity and stereoselectivity. Its ability to undergo nucleophilic substitution reactions makes it an ideal precursor for the preparation of biologically active compounds. Recent studies have highlighted its role in the development of novel pharmaceutical agents targeting specific enzyme pathways.

The electronic properties of 2,6-Bis(trifluoromethyl)-4-formylbenzyl bromide have also been leveraged in materials science, where it serves as a key component in the synthesis of advanced polymers and functional materials. Its trifluoromethyl groups contribute to enhanced thermal stability and chemical resistance, making it suitable for high-performance applications.

Recent research has focused on optimizing the use of CAS No. 1805570-93-7 in cross-coupling reactions, particularly those involving palladium catalysts. These studies have demonstrated improved reaction efficiencies and selectivities, opening new avenues for its application in medicinal chemistry and organic synthesis.

In conclusion, 2,6-Bis(trifluoromethyl)-4-formylbenzyl bromide, with its unique structural features and versatile reactivity, continues to be a focal point in modern chemical research. Its contributions to drug discovery, materials development, and synthetic methodology underscore its importance as a valuable compound in contemporary chemistry.